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Compound of Interest

Compound Name: 2-(4-Aminophenyl)ethylamine

Cat. No.: B083115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(4-Aminophenyl)ethylamine, also known as 4-aminophenethylamine, is a versatile

bifunctional primary amine that serves as a critical building block in the synthesis of a wide

range of biologically active molecules and materials. Its structure, featuring both an aromatic

and an aliphatic primary amine, allows for selective chemical modifications, making it a

valuable intermediate in pharmaceutical and polymer sciences. This document provides

detailed experimental protocols for key coupling reactions involving 2-(4-
Aminophenyl)ethylamine, including amide bond formation, reductive amination, and

diazotization followed by azo coupling. These reactions are fundamental in the development of

novel therapeutics, such as the β3-adrenergic agonist Mirabegron, and various anticancer

agents.

Data Presentation: Comparative Analysis of
Coupling Reactions
The following tables summarize quantitative data for different coupling reactions with 2-(4-
Aminophenyl)ethylamine, providing a comparative overview of reaction conditions and yields.

Table 1: Amide Coupling Reactions with 2-(4-Aminophenyl)ethylamine
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Entry
Carboxyli
c Acid

Coupling
Reagents

Solvent Time (h) Yield (%)
Referenc
e

1
Acetic

Anhydride
Pyridine

Dichlorome

thane
2-4 >90

General

Acylation

2

Substituted

Benzoic

Acid

EDC, HOBt DMF 12-24 70-95

3

(R)-

Mandelic

acid

EDC, HOBt DMF 12-16 ~86

4

2-(2-

aminothiaz

ol-4-

yl)acetic

acid

EDC, HCl
Acetonitrile

/Water
4-5 ~70

Table 2: Reductive Amination Reactions with 2-(4-Aminophenyl)ethylamine

Entry
Carbonyl
Compoun
d

Reducing
Agent

Solvent Time (h) Yield (%)
Referenc
e

1
Benzaldeh

yde

NaBH(OAc

)₃

Dichlorome

thane
12-24 85-95

2
Aromatic

Aldehyde
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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